2-(1,2-dimethylindol-3-yl)-N-[(4-methylphenyl)methyl]-2-oxoacetamide

• IUPAC Name: 2-(1,2-dimethylindol-3-yl)-N-[(4-methylphenyl)methyl]-2-oxoacetamide
• InChI: InChI=1S/C20H20N2O2/c1-13-8-10-15(11-9-13)12-21-20(24)19(23)18-14(2)22(3)17-7-5-4-6-16(17)18/h4-11H,12H2,1-3H3,(H,21,24)
• InChI Key: FBHLISQDKOXQHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C(=O)C2=C(N(C3=CC=CC=C32)C)C
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol
• CAS No.: 862831-10-5

Description

2-(1,2-dimethylindol-3-yl)-N-[(4-methylphenyl)methyl]-2-oxoacetamide is a useful research compound. Its molecular formula is C20H20N2O2 and its molecular weight is 320.392. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds with complex structures similar to 2-(1,2-dimethylindol-3-yl)-N-[(4-methylphenyl)methyl]-2-oxoacetamide often undergo detailed synthesis and characterization processes. For example, compounds have been synthesized through multi-component strategies and characterized using techniques such as FT-IR, NMR spectroscopy, and X-ray diffraction analyses. Such processes are essential for understanding the chemical properties and potential applications of these compounds in areas like antimicrobial activities or as safeners for herbicides (Ahmed et al., 2016).

Antimicrobial Applications

Several studies focus on the antimicrobial applications of chemically synthesized compounds. For instance, derivatives of similar structures have been evaluated for their antimicrobial effectiveness against various microorganisms, showing promising results against selected bacterial and fungal species (Gul et al., 2017). This suggests potential research avenues for this compound in the development of new antimicrobial agents.

Pharmaceutical Research

Compounds with similar complexity are often explored for their pharmacological properties, including their roles as enzyme inhibitors or receptor antagonists. Research into these areas could provide valuable insights into the therapeutic potential of this compound, potentially leading to the development of new drugs for treating various diseases (Bardiot et al., 2015).

Environmental Impact Studies

Studies on similar compounds have also addressed their environmental impact, particularly in the context of herbicide use and its degradation products in natural waters. This aspect of research can be critical for understanding the ecological and environmental implications of the use of chemical compounds in agriculture (Zimmerman et al., 2002).